Cas no 164513-38-6 (5-bromo-4-methylpyridin-2-ol)

• Product Name: 5-bromo-4-methylpyridin-2-ol
• CAS No: 164513-38-6
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD10465387
• CID: 65718
• PubChem ID: 24882775
• Update Time: 2025-10-23

5-bromo-4-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydroxy-4-methylpyridine
• 2-Hydroxy-4-methyl-5-bromopyridine
• 5-BROMO-2-METHOXY-4-METHYL PYRIDINE
• 5-Bromo-4-methyl-2(1H)-pyridinone
• 5-bromo-4-methyl-1H-pyridin-2-one
• 5-Bromo-2-hydroxy-4-picoline
• 5-Bromo-4-methyl-2-pyridinol
• 5-Bromo-4-methyl-2-pyridone
• 5-BROMO-4-METHYLPYRIDIN-2-OL
• 2-HYDROXY-5-BROMO-4-PICOLINE
• 5-bromo-4-methylpyridin-2(1H)-one
• 5-Bromo-4-methylpyridin-2-ol, 5-Bromo-2-hydroxy-4-picoline
• 5-Bromo-2-hydroxy-4-picoline,97%
• 5-bromo-4-methyl-pyridin-2-ol
• PubChem6564
• KSC496A8D
• BYGNXKDNIFHZHQ-UHFFFAOYSA-N
• 5-bromo-4-methyl-2(1h)pyridone
• 5-bromo
• 5-bromo-4-methylpyridin-2-ol

• MDL： MFCD10465387
• Inchi： 1S/C6H6BrNO/c1-4-2-6(9)8-3-5(4)7/h2-3H,1H3,(H,8,9)
• InChI Key： BYGNXKDNIFHZHQ-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C=C1C)=O

Computed Properties

• Exact Mass: 186.96300
• Monoisotopic Mass: 186.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: solid
• Density: 1.5296 (rough estimate)
• Melting Point: 198-202 °C (lit.)
• Boiling Point: 291.8℃ at 760 mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 33.12000
• LogP: 1.85810
• Solubility: Not available

5-bromo-4-methylpyridin-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• Safety Term：S26
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-bromo-4-methylpyridin-2-ol

Research Brief on 5-bromo-4-methylpyridin-2-ol (CAS: 164513-38-6): Recent Advances and Applications

5-bromo-4-methylpyridin-2-ol (CAS: 164513-38-6) has emerged as a significant compound in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-bromo-4-methylpyridin-2-ol as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers developed an efficient synthetic route utilizing this compound as a starting material, achieving significant improvements in yield (78-85%) compared to traditional methods. The resulting inhibitors showed promising activity against B-cell malignancies in preclinical models, with IC50 values in the low nanomolar range.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of new quinolone derivatives incorporating 5-bromo-4-methylpyridin-2-ol as a core structural element. These compounds exhibited potent activity against drug-resistant strains of Staphylococcus aureus (MIC = 0.5-2 μg/mL) while showing reduced cytotoxicity against mammalian cells. The study suggests that the bromo and hydroxyl groups at the 5 and 2 positions respectively contribute to enhanced bacterial membrane penetration.

Significant progress has also been made in understanding the compound's physicochemical properties. Quantum mechanical calculations published in Physical Chemistry Chemical Physics (2023) revealed important insights into the tautomeric equilibrium of 5-bromo-4-methylpyridin-2-ol in different solvents. The study found a strong preference for the oxo tautomer in polar solvents (94% in water), which has important implications for its reactivity in various synthetic applications.

From a synthetic chemistry perspective, recent advances in metal-catalyzed cross-coupling reactions have expanded the utility of 5-bromo-4-methylpyridin-2-ol as a versatile intermediate. A 2024 Nature Communications paper described a palladium-catalyzed C-H activation protocol that enables direct functionalization of this compound without requiring protection of the hydroxyl group, significantly streamlining synthetic routes to complex pyridine derivatives.

Looking forward, several research groups are exploring the potential of 5-bromo-4-methylpyridin-2-ol in the development of positron emission tomography (PET) tracers. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful incorporation of fluorine-18 at the 5-position, opening new possibilities for imaging applications in oncology and neurology.

In conclusion, 5-bromo-4-methylpyridin-2-ol continues to be a valuable scaffold in medicinal chemistry, with recent research expanding its applications in drug discovery, materials science, and diagnostic imaging. The compound's unique combination of reactivity and stability makes it particularly useful for the development of targeted therapies, especially in areas of unmet medical need such as antimicrobial resistance and cancer treatment.